phenylglyoxylic-N-t-butylamide
Cat. No. B8603090
M. Wt: 205.25 g/mol
InChI Key: SVWOSRJNHDBRGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04345100
Procedure details
32.8 g (0.25 mole) of benzoyl cyanide, dissolved in 22 g (0.25 mole) of t-butyl methyl ether were added to a reaction mixture, which had been initially introduced into the reaction vessel, consisting of 37.5 g of concentrated sulphuric acid and 52.5 g of glacial acetic acid at 20° to 30° C. in the course or 30 minutes. After subsequently stirring the reaction mixture at room temperature for 2 hours, it was poured onto 125 g of ice and stirred thoroughly. The product which precipitates was filtered off, washed with water and dried. 45.6 g (88.9% of theory) of analytically pure phenylglyoxylic acid N-tert.-butylamide with a melting point of 78° C. and a content of >99% (determined by gas chromatography) were obtained.
[Compound]
Name
ice
Quantity
125 g
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:9]#[N:10])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.CO[C:13]([CH3:16])([CH3:15])[CH3:14].S(=O)(=O)(O)[OH:18]>C(O)(=O)C>[C:13]([NH:10][C:9](=[O:18])[C:1]([C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)=[O:8])([CH3:16])([CH3:15])[CH3:14]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
32.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)C#N
|
|
Name
|
|
|
Quantity
|
22 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C)(C)C
|
Step Two
|
Name
|
|
|
Quantity
|
37.5 g
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
52.5 g
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Three
[Compound]
|
Name
|
ice
|
|
Quantity
|
125 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After subsequently stirring the reaction mixture at room temperature for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added to a reaction mixture, which
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
had been initially introduced into the reaction vessel
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred thoroughly
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product which precipitates
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was filtered off
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)NC(C(=O)C1=CC=CC=C1)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
